Cas no 49844-93-1 (2-chloro-4-(methylsulfanyl)pyrimidine)

• Product Name: 2-chloro-4-(methylsulfanyl)pyrimidine
• CAS No: 49844-93-1
• MF: C₅H₅ClN₂S
• MW: 160.624598264694
• MDL: MFCD09265490
• CID: 325688
• PubChem ID: 16427148
• Update Time: 2025-04-19

2-chloro-4-(methylsulfanyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(methylthio)pyrimidine
• 2-CHLORO-4-METHYLSULFANYLPYRIMIDINE
• 2-CHLORO-4-METHYLSULFANYL-PYRIMIDINE
• 2-Chloro-4-methylthiopyrimidine
• C5H5ClN2S
• Pyrimidine,2-chloro-4-(methylthio)-
• 2-Chlor-4-methylmercapto-pyrimidin
• 2-Chloro-4-methylthiopyrimidin
• 2-chloro-4-(methylsulfanyl)pyrimidine
• Pyrimidine, 2-chloro-4-(methylthio)-
• VAATWVRXPRDPPM-UHFFFAOYSA-N
• RP02152
• HP21019
• 2-Chloro-4-(methylsulphanyl)pyrimidine
• SY024250
• BC200466
• A
• Z976663640
• AMY11450
• J-508695
• MFCD09265490
• PS-3826
• SCHEMBL1984295
• FT-0646265
• SB57339
• 2-chloro-4-methylthiopyrimidine, AldrichCPR
• AKOS011627927
• 49844-93-1
• DTXSID60586052
• CS-W005463
• AC-26657
• A7413
• EN300-246065

• MDL： MFCD09265490
• Inchi： 1S/C5H5ClN2S/c1-9-4-2-3-7-5(6)8-4/h2-3H,1H3
• InChI Key： VAATWVRXPRDPPM-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(=N1)SC

Computed Properties

• Exact Mass: 159.98600
• Monoisotopic Mass: 159.9861970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.1
• XLogP3: 2

Experimental Properties

• Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 67-68 ºC
• Boiling Point: 308.3°C at 760 mmHg
• Solubility: Slightly soluble (5.6 g/l) (25 º C),
• PSA: 51.08000
• LogP: 1.85190

2-chloro-4-(methylsulfanyl)pyrimidine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers